1,3-Pentadiene

Specification

• Description: Trans-1,3-Pentadiene spectra is recorded in the 5000-17500 cm(-1) region with conventional and intracavity laser photoacoustic spectroscopy. It can be determined by the spectrophotometric method based on the Diels-Alder reaction. In this reaction, cisoid 1,3-dienes and tetracyanoethylene (TCNE) react with an aromatic-TCNE pi-complex.; 1,3-pentadiene appears as a clear colorless liquid with an acrid odor. A dangerous fire risk. Vapors are irritating to the eyes and respiratory system. Subject to polymerization if heated or contaminated. If the polymerization takes place inside a container, the container may violently rupture. Insoluble in water. Used to make intermediates and polymers.; (E)-1,3-pentadiene is an alkadiene consisting of pentane with the two double bonds located at positions 1 and 3.
• CAS No.: 2004-70-8
• Molecular Formula: CH2(CH)3CH3; C5H8
• Molecular Weight: 68.12 g/mol
• IUPAC Name: (3E)-penta-1,3-diene
• Standard InChI: InChI=1S/C5H8/c1-3-5-4-2/h3-5H,1H2,2H3/b5-4+
• Standard InChI Key: PMJHHCWVYXUKFD-SNAWJCMRSA-N
• Isomeric SMILES: C/C=C/C=C
• Impurities: Cyclopentene
• SMILES: CC=CC=C
• Canonical SMILES: CC=CC=C
• Boiling Point: 109 °F at 760 mm Hg (NFPA, 2010); 42.7 °C; 42 °C
• Colorform: Colorless liquid
• Flash Point: -20 °F (USCG, 1999); -29 °C (CLOSED CUP); -28 °C c.c.
• Melting Point: -222 °F (USCG, 1999); -114.1 °C; -87.5 °C; -87 °C